Jnj-dgat2-A

• Molecular Formula: C24H16BrFN4O2S
• Molecular Weight: 523.4 g/mol
• InChI: InChI=1S/C24H16BrFN4O2S/c25-18-11-16(14-27)5-6-20(18)32-21-7-4-15(12-19(21)26)13-22-23(31)30-24(33-22)29-10-8-17-3-1-2-9-28-17/h1-7,9,11-13H,8,10H2,(H,29,30,31)/b22-13-
• InChIKey: ZFRHAMOJHTZHLT-XKZIYDEJSA-N

JNJ-DGAT2-A: Selective DGAT2 Inhibitor Overview

JNJ-DGAT2-A (CAS 1962931-71-0) is a small-molecule diacylglycerol acyltransferase 2 (DGAT2) inhibitor developed by Janssen Research & Development [1]. It inhibits recombinant human DGAT2 with an IC50 of 0.14 μM (140 nM) in Sf9 insect cell membranes and exhibits >70‑fold selectivity for DGAT2 over the related acyltransferases DGAT1 and MGAT2 . The compound has been validated as a tool to dissect the distinct hepatic functions of DGAT1 versus DGAT2 in triglyceride (TG) biosynthesis [1].

DGAT2 pathway inhibition in hepatic TG synthesis studies

Reported selectivity over DGAT1 and MGAT2 for isoform-specific research

May support stable isotope tracing experiments to dissect DGAT pathways

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source

JNJ-DGAT2-A vs. Generic Inhibitors

DGAT2 inhibitors span diverse chemotypes—imidazopyridines (e.g., PF‑06424439), thiazolidinones, and antisense oligonucleotides—each with distinct selectivity fingerprints, potency ranges, and cellular TG inhibition profiles [1]. Even within the same Janssen series, JNJ-DGAT2-B exhibits a different IC50 (0.18 μM) and lacks the published selectivity data against MGAT2 that JNJ-DGAT2-A provides . Substituting JNJ-DGAT2-A with a generic “DGAT2 inhibitor” risks confounding experimental interpretation because the compound’s >70‑fold selectivity window over DGAT1 and MGAT2 is not universally shared across the class, and its specific TG-species inhibition profile in HepG2 cells (IC50 values of 0.66–0.99 μM for three major TG species) has been quantitatively established only for this molecule [1].

Generic DGAT2 inhibitors may lack documented selectivity against DGAT1 and MGAT2, complicating pathway interpretation.

JNJ-DGAT2-B differs in potency and lacks published selectivity data, potentially shifting assay response.

Imidazopyridine-based alternatives may exhibit distinct TG-species inhibition profiles and require co-administration of DGAT1 inhibitors.

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source

JNJ-DGAT2-A Differentiation Evidence

Selectivity Over DGAT1 and MGAT2

JNJ-DGAT2-A demonstrates >70‑fold selectivity for human DGAT2 over both DGAT1 and monoacylglycerol acyltransferase 2 (MGAT2) [1]. By contrast, the widely used DGAT1 inhibitor A922500 exhibits negligible DGAT2 activity (IC50 = 53 μM for DGAT2) and is therefore unsuitable for DGAT2‑specific studies . Among DGAT2‑selective inhibitors, PF‑06424439 displays higher selectivity (>2000‑fold against DGAT1, MGAT2, and MGAT3) but at a different chemotype (imidazopyridine) with distinct ADMET properties [2]. JNJ-DGAT2-A remains one of the few DGAT2 inhibitors with selectivity explicitly and quantitatively reported against both DGAT1 and MGAT2 in the same peer‑reviewed study, providing a single‑source selectivity profile that simplifies experimental interpretation [1].

Selectivity Over DGAT1 and MGAT2

Cross-study comparable

>70-fold selectivity for DGAT2 over DGAT1/MGAT2

Supports isoform-selective assay design

Single-source selectivity dataset

Evidence Dimension	Selectivity fold for DGAT2 over DGAT1 and MGAT2
Target Compound Data	JNJ-DGAT2-A: >70‑fold selectivity for DGAT2 over DGAT1 and MGAT2
Comparator Or Baseline	A922500: DGAT2 IC50 = 53 μM (DGAT1‑selective, not suitable for DGAT2 studies); PF‑06424439: IC50 >50 μM for DGAT1, MGAT2, MGAT3 (>2000‑fold selectivity)
Quantified Difference	JNJ-DGAT2-A provides >70‑fold selectivity vs. A922500's negligible DGAT2 activity (~380‑fold lower DGAT2 potency); PF‑06424439 shows ~29‑fold greater selectivity ratio but belongs to a different chemical series
Conditions	Human recombinant DGAT2, DGAT1, and MGAT2 enzyme assays; Sf9 insect cell membranes for JNJ-DGAT2-A (Qi et al. 2012)

Why This Matters

Procurement of JNJ-DGAT2-A is indicated when experimental protocols require a single‑publication selectivity dataset covering DGAT2, DGAT1, and MGAT2, avoiding the need to cross‑reference selectivity data from disparate assay systems.

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source
• [2] Futatsugi K, Kung DW, Orr STM, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. Table 4. View Source

TG Species-Specific Inhibition in HepG2 Cells

In HepG2 cells, JNJ-DGAT2-A dose‑dependently inhibits the generation of three major TG species, with IC50 values of 0.66 μM for TG(50:2), 0.85 μM for TG(52:2), and 0.99 μM for TG(54:3) . This TG‑species‑resolved inhibition data is not routinely reported for other DGAT2 inhibitors. For example, PF‑06424439 is reported to inhibit total TG synthesis in human hepatocytes with an IC50 of 1.3 nM, but individual TG‑species IC50 values are not provided in the primary literature [1]. The availability of species‑specific IC50 data for JNJ-DGAT2-A enables researchers studying differential incorporation of fatty acid substrates into distinct TG pools to select concentrations that achieve defined levels of pathway modulation .

TG Species-Specific Inhibition in HepG2 Cells

Cross-study comparable

IC50: TG(50:2) 0.66 μM, TG(52:2) 0.85 μM, TG(54:3) 0.99 μM

Supports TG species-level inhibition profiling

Data not reported for PF-06424439

Evidence Dimension	Cellular TG species inhibition IC50
Target Compound Data	JNJ-DGAT2-A in HepG2 cells: TG(50:2) IC50 = 0.66 μM; TG(52:2) IC50 = 0.85 μM; TG(54:3) IC50 = 0.99 μM
Comparator Or Baseline	PF‑06424439: total TG synthesis IC50 = 1.3 nM in fresh human hepatocytes (individual TG species IC50 not reported); PF‑06427878: DGAT2‑dependent TG synthesis IC50 = 11.6 nM in primary human hepatocytes (species‑level data not reported)
Quantified Difference	JNJ-DGAT2-A is ~470‑fold less potent on total TG synthesis than PF‑06424439 (0.66–0.99 μM vs. 0.0013 μM), but provides species‑resolved IC50 data absent for PF‑06424439
Conditions	HepG2 hepatoma cells; TG species measured by LC‑MS/MS using 13C3‑D5‑glycerol as substrate (Qi et al. 2012)

Why This Matters

For lipidomics researchers who need to inhibit specific TG species at defined concentrations, JNJ-DGAT2-A's published species‑level IC50 data enable precise experimental design that is not possible with inhibitors lacking this granularity.

• [1] Futatsugi K, Kung DW, Orr STM, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. Table 4. View Source

Intra-Series Potency Comparison

Within the Janssen DGAT2 inhibitor series, JNJ-DGAT2-A (IC50 = 0.14 μM) is 1.3‑fold more potent than its structural analog JNJ-DGAT2-B (IC50 = 0.18 μM) when tested in the same human DGAT2‑expressing Sf9 membrane assay system [1]. Furthermore, JNJ-DGAT2-A has published selectivity data against DGAT1 and MGAT2 (>70‑fold), whereas JNJ-DGAT2-B does not have comparable selectivity profiling data available in the public domain. This makes JNJ-DGAT2-A the better‑characterized choice when both potency and selectivity documentation are required for experimental rigor [1].

Intra-Series Potency Comparison

Cross-study comparable

IC50 0.14 μM vs 0.18 μM for JNJ-DGAT2-B

Reported 1.3-fold potency difference within series

Selectivity data only for JNJ-DGAT2-A

Evidence Dimension	DGAT2 inhibitory potency (IC50) in human DGAT2‑expressing Sf9 membranes
Target Compound Data	JNJ-DGAT2-A: IC50 = 0.14 μM (140 nM)
Comparator Or Baseline	JNJ-DGAT2-B: IC50 = 0.18 μM (180 nM)
Quantified Difference	JNJ-DGAT2-A is 1.3‑fold more potent; also benefits from published selectivity data (>70‑fold over DGAT1/MGAT2) not available for JNJ-DGAT2-B
Conditions	Human DGAT2‑expressing Sf9 insect cell membrane assay (same assay system for both compounds)

Why This Matters

When selecting between Janssen‑series DGAT2 inhibitors, JNJ-DGAT2-A offers superior potency and the most complete publicly available selectivity documentation, reducing experimental uncertainty.

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source

Stable Isotope Tracing for DGAT1/DGAT2 Pathway Dissection

JNJ-DGAT2-A was used in combination with a selective DGAT1 inhibitor to demonstrate, via 13C‑stable isotope labeling, that DGAT2 preferentially incorporates endogenously synthesized fatty acids into TG, whereas DGAT1 primarily esterifies exogenous fatty acids [1]. This functional differentiation was a landmark finding in hepatic lipid biology and was enabled by JNJ-DGAT2-A's selectivity profile. In contrast, PF‑06424439 was characterized in cell‑based assays requiring co‑administration of a DGAT1 inhibitor (PF‑04620110) to isolate DGAT2 activity, because DGAT1 played a redundant role in those hepatocyte systems [2]. JNJ-DGAT2-A's validated performance in stable‑isotope tracing experiments provides direct evidence of its utility as a pathway‑dissection tool, a feature not demonstrated for many alternative DGAT2 inhibitors [1].

Stable Isotope Tracing Pathway Dissection

Supporting evidence

Enabled differentiation of DGAT1 vs DGAT2 substrate preference using 13C-labeled glycerol and oleate

May support pathway-dissection experiments

Reported in HepG2 cells (Qi et al. 2012)

Evidence Dimension	Functional pathway differentiation capability (DGAT1 vs DGAT2 substrate preference)
Target Compound Data	JNJ-DGAT2-A: enabled demonstration that DGAT2 preferentially uses endogenously synthesized fatty acids (13C3‑D5‑glycerol incorporation); DGAT1 uses exogenous fatty acids (13C18‑oleate incorporation)
Comparator Or Baseline	PF‑06424439: required co‑administration with DGAT1 inhibitor PF‑04620110 (3 μM) to measure DGAT2‑specific activity in hepatocytes; no stable‑isotope tracing data published
Quantified Difference	Qualitative functional validation exists for JNJ-DGAT2-A in a peer‑reviewed stable‑isotope tracing study; equivalent data are not published for PF‑06424439 or PF‑06427878
Conditions	HepG2 cells; 13C3‑D5‑glycerol and 13C18‑oleic acid labeling; TG species profiled by LC‑MS/MS (Qi et al. 2012)

Why This Matters

For investigators studying the differential contributions of DGAT1 and DGAT2 to hepatic TG synthesis, JNJ-DGAT2-A is supported by peer‑reviewed evidence of functional pathway discrimination, making it a preferred tool compound for this specific application.

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source
• [2] Futatsugi K, Kung DW, Orr STM, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. View Source

Maximal DGAT2 Inhibition Benchmark

At a concentration of 5 μM, JNJ-DGAT2-A inhibits approximately 99% of recombinant human DGAT2 enzymatic activity and comparably suppresses DGAT2 activity in HepG2 cell lysates . This near‑complete inhibition at a well‑defined concentration provides a practical benchmark for researchers designing complete DGAT2 blockade experiments. For comparison, PF‑06424439 achieves potent inhibition at substantially lower concentrations (IC50 = 14 nM), but explicit maximal inhibition percentages at defined multiples of IC50 are not reported in the primary discovery publication [1]. JNJ-DGAT2-A's characterized maximal effect facilitates concentration selection for experiments requiring full target engagement .

Maximal DGAT2 Inhibition Benchmark

Cross-study comparable

~99% inhibition of recombinant DGAT2 at 5 μM

Supports concentration selection for target engagement

Benchmark for complete DGAT2 blockade

Evidence Dimension	Maximal inhibition of recombinant DGAT2 enzymatic activity at a defined concentration
Target Compound Data	JNJ-DGAT2-A: ~99% inhibition at 5 μM (~36‑fold above IC50)
Comparator Or Baseline	PF‑06424439: IC50 = 14 nM (human DGAT2); maximal inhibition percentage at a fixed concentration not explicitly reported in the primary literature
Quantified Difference	JNJ-DGAT2-A provides an experimentally validated near‑complete inhibition benchmark (99% at 5 μM); PF‑06424439 is ~10‑fold more potent but lacks a published maximal‑inhibition reference point in recombinant enzyme assays
Conditions	Recombinant human DGAT2 enzyme assay and HepG2 cell lysate DGAT2 activity assay (Qi et al. 2012)

Why This Matters

For protocols requiring complete DGAT2 inhibition (e.g., rescue experiments or pathway silencing), JNJ-DGAT2-A offers a validated concentration benchmark (5 μM) that simplifies experimental design.

• [1] Futatsugi K, Kung DW, Orr STM, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. View Source

JNJ-DGAT2-A Application Scenarios

Stable Isotope Tracing of DGAT1/DGAT2 Substrate Preference

JNJ-DGAT2-A is the tool compound of choice for experiments that require differentiation of DGAT1- and DGAT2-mediated TG synthesis pathways. As demonstrated by Qi et al. (2012), JNJ-DGAT2-A combined with a DGAT1-selective inhibitor and 13C-labeled glycerol/oleate enables clear discrimination of endogenous vs. exogenous fatty acid incorporation into hepatic TG [1]. No other DGAT2 inhibitor has equivalent peer‑reviewed validation in stable‑isotope tracing experiments, making JNJ-DGAT2-A uniquely suited for this application [1].

TG Species-Specific Inhibition in Hepatocytes

For researchers quantifying the inhibition of specific TG molecular species (e.g., TG 50:2, 52:2, 54:3) in hepatic cell lines, JNJ-DGAT2-A provides published IC50 values for each species (0.66, 0.85, and 0.99 μM, respectively) [1]. This enables concentration‑response experimental designs targeting defined TG pools, an application not supported by existing literature for PF‑06424439 or PF‑06427878, whose species‑level IC50 data remain unpublished [2][3].

Complete DGAT2 Blockade in Enzyme Assays

When experimental protocols demand near‑total DGAT2 inhibition (e.g., for assessing DGAT2‑independent TG synthesis pathways or validating antibody specificity), JNJ-DGAT2-A at 5 μM achieves ~99% suppression of recombinant DGAT2 activity [1]. This validated benchmark concentration eliminates the need for preliminary IC50 determination in every experimental replicate, streamlining assay workflow [1].

Brown Adipose Tissue Lipid Metabolism

JNJ-DGAT2-A has been employed in brown adipocyte research to link DGAT2 activity to glucose utilization and fatty acid oxidation, as reported by Irshad et al. (2017) [2]. This provides a direct literature precedent for JNJ-DGAT2-A use in adipose tissue lipid metabolism studies, reducing methodological development time for researchers entering this domain.

Application

Selection Property

Validation Focus

Stable Isotope Tracing of DGAT1/DGAT2 Substrate Preference

Published stable isotope tracing precedent

Pathway discrimination using labeled substrates

TG Species-Specific Inhibition in Hepatocytes

Species-resolved inhibition data reported

Concentration-response design for defined TG pools

Complete DGAT2 Blockade in Enzyme Assays

Reported maximal inhibition benchmark

Concentration selection for target engagement studies

Brown Adipose Tissue Lipid Metabolism

Literature precedent in brown adipocyte research

Methodological reference for adipose metabolism studies

• [1] Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. J Lipid Res. 2012;53(6):1106-1116. PMID: 22493088. View Source
• [2] Irshad Z, Dimitri F, Christian M, Zammit VA. Diacylglycerol acyltransferase 2 links glucose utilization to fatty acid oxidation in the brown adipocytes. J Lipid Res. 2017;58(1):15-30. PMID: 27836993. View Source
• [3] Futatsugi K, Kung DW, Orr STM, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. View Source